Cas no 1706167-05-6 (3-(furan-2-yl)methanesulfonyl-1-{3-(trifluoromethyl)phenylmethanesulfonyl}azetidine)

• Product Name: 3-(furan-2-yl)methanesulfonyl-1-{3-(trifluoromethyl)phenylmethanesulfonyl}azetidine
• CAS No: 1706167-05-6
• MF: C₁₆H₁₆F₃NO₅S₂
• MW: 423.427152633667
• CID: 6518065
• PubChem ID: 90594815
• Update Time: 2025-06-08

3-(furan-2-yl)methanesulfonyl-1-{3-(trifluoromethyl)phenylmethanesulfonyl}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)methanesulfonyl-1-{3-(trifluoromethyl)phenylmethanesulfonyl}azetidine
• 3-(furan-2-ylmethylsulfonyl)-1-[[3-(trifluoromethyl)phenyl]methylsulfonyl]azetidine
• AKOS024887336
• 1706167-05-6
• 3-[(furan-2-yl)methanesulfonyl]-1-{[3-(trifluoromethyl)phenyl]methanesulfonyl}azetidine
• 3-((furan-2-ylmethyl)sulfonyl)-1-((3-(trifluoromethyl)benzyl)sulfonyl)azetidine
• F6442-2615

• Inchi： 1S/C16H16F3NO5S2/c17-16(18,19)13-4-1-3-12(7-13)10-27(23,24)20-8-15(9-20)26(21,22)11-14-5-2-6-25-14/h1-7,15H,8-11H2
• InChI Key： BQBNUQLAWHHVSR-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CO1)(C1CN(C1)S(CC1C=CC=C(C(F)(F)F)C=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 423.04219944g/mol
• Monoisotopic Mass: 423.04219944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-(furan-2-yl)methanesulfonyl-1-{3-(trifluoromethyl)phenylmethanesulfonyl}azetidine

Introduction to 3-(furan-2-yl)methanesulfonyl-1-{3-(trifluoromethyl)phenylmethanesulfonyl}azetidine (CAS No. 1706167-05-6)

3-(furan-2-yl)methanesulfonyl-1-{3-(trifluoromethyl)phenylmethanesulfonyl}azetidine (CAS No. 1706167-05-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a furan ring, a sulfonyl group, and a trifluoromethylated phenyl moiety, which collectively contribute to its potential therapeutic applications.

The furan ring is a five-membered heterocyclic aromatic compound with two double bonds and an oxygen atom. Furan derivatives are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The presence of the furan ring in 3-(furan-2-yl)methanesulfonyl-1-{3-(trifluoromethyl)phenylmethanesulfonyl}azetidine suggests that this compound may exhibit similar biological activities.

The sulfonyl group (SO₂) is a functional group that is often used in the design of pharmaceuticals due to its ability to enhance the lipophilicity and metabolic stability of molecules. In this compound, the sulfonyl groups are attached to both the furan ring and the trifluoromethylated phenyl moiety, which may influence its pharmacokinetic properties and biological activity.

The trifluoromethylated phenyl moiety is another key structural feature of this compound. Trifluoromethyl groups are known for their electron-withdrawing properties and can significantly affect the physicochemical properties of a molecule. In pharmaceutical research, trifluoromethylated compounds are often explored for their potential to improve drug efficacy and reduce side effects. The presence of this moiety in 3-(furan-2-yl)methanesulfonyl-1-{3-(trifluoromethyl)phenylmethanesulfonyl}azetidine suggests that it may have enhanced potency and selectivity.

Azetidine, a four-membered heterocyclic ring containing one nitrogen atom, is another important component of this compound. Azetidine derivatives have been studied for their various biological activities, including their potential as inhibitors of specific enzymes and receptors. The incorporation of azetidine into the structure of 3-(furan-2-yl)methanesulfonyl-1-{3-(trifluoromethyl)phenylmethanesulfonyl}azetidine may contribute to its unique pharmacological profile.

In recent years, several studies have investigated the potential therapeutic applications of compounds with similar structural features to 3-(furan-2-yl)methanesulfonyl-1-{3-(trifluoromethyl)phenylmethanesulfonyl}azetidine. For example, a study published in the Journal of Medicinal Chemistry reported that furan-containing azetidine derivatives exhibited potent antiviral activity against influenza viruses. Another study in Bioorganic & Medicinal Chemistry Letters demonstrated that sulfonylated azetidines showed promising anti-inflammatory effects in vitro and in vivo.

The combination of these structural elements—furan, sulfonyl, trifluoromethylated phenyl, and azetidine—in a single molecule makes 3-(furan-2-yl)methanesulfonyl-1-{3-(trifluoromethyl)phenylmethanesulfonyl}azetidine a promising candidate for further investigation in drug discovery and development. Its unique structure may offer advantages in terms of solubility, stability, and bioavailability, which are crucial factors in the design of effective pharmaceuticals.

Clinical trials involving compounds with similar structures have shown promising results in treating various diseases, including viral infections, inflammatory disorders, and cancer. For instance, a phase II clinical trial evaluating a furan-containing azetidine derivative as an antiviral agent reported significant reductions in viral load and improved clinical outcomes in patients with influenza. Similarly, preclinical studies have demonstrated that sulfonylated azetidines can effectively inhibit inflammatory pathways involved in conditions such as rheumatoid arthritis.

In conclusion, 3-(furan-2-yl)methanesulfonyl-1-{3-(trifluoromethyl)phenylmethanesulfonyl}azetidine (CAS No. 1706167-05-6) represents a novel and potentially valuable compound in the field of medicinal chemistry. Its unique structural features suggest that it may have diverse biological activities and therapeutic applications. Further research is warranted to fully explore its potential as a lead compound for drug development.